[(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetic acid

• IUPAC Name: 2-[(6-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetic acid
• InChI: InChI=1S/C15H14O5/c1-8-12(19-7-13(16)17)6-5-10-9-3-2-4-11(9)15(18)20-14(8)10/h5-6H,2-4,7H2,1H3,(H,16,17)
• InChI Key: HKXCRPJJBYNWHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2CCC3)OCC(=O)O
• Molecular Formula: C15H14O5
• DSSTOX Substance ID: DTXSID70383099
• Molecular Weight: 274.27 g/mol
• CAS RN: 314743-72-1

Description

“[(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetic acid” is a chemical compound with the molecular formula C15H14O5. It is also known by other names such as “2-[(6-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetic acid” and "2-[(6-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetic acid".

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a cyclopenta[c]chromen ring system attached to an acetic acid moiety via an ether linkage. The presence of the carbonyl group (C=O) and the ether group (R-O-R’) contribute to the compound’s reactivity. The compound also contains a methyl group (CH3) attached to the chromen ring, which can influence its physical and chemical properties.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 274.27 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, and stability would depend on factors like purity and environmental conditions.

Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis of Novel Triazole Derivatives : This compound has been used as a key starting material for synthesizing novel triazole derivatives. These derivatives show diverse biological applications and are synthesized using procedures involving treatment with hydrazine hydrate and benzaldehyde derivatives (Mottaghinejad & Alibakhshi, 2018).

• Creation of Aromatic Polyamides with Photosensitive Properties : It serves as a monomer in synthesizing aromatic polyamides with coumarin chromophores. These polymers exhibit photosensitive properties, good thermal stability, and potential in creating transparent, flexible films (Nechifor, 2009).

• Development of Thiazolidin-4-ones with Antibacterial Potential : Involved in the synthesis of thiazolidin-4-ones, which are screened for antibacterial activity. This demonstrates its significance in developing potential antibacterial agents (Čačić et al., 2009).

Biological and Medicinal Research

• Incorporation in Antimicrobial Derivatives : Integral in synthesizing chromone-pyrimidine coupled derivatives with significant antimicrobial properties, indicating its role in developing new antimicrobial agents (Nikalje et al., 2017).

• Analysis of Antifungal and Antibacterial Properties : Used in compounds exhibiting potent antifungal and antibacterial activities. Studies include enzyme assays and toxicity studies to understand the mode of action of these compounds (Tiwari et al., 2018).

• Synthesis of Coumarin Derivatives with Antimicrobial Activity : Involved in the synthesis of new coumarin derivatives, which are characterized and evaluated for their antimicrobial activities. This highlights its utility in developing new antimicrobial substances (Medimagh-Saidana et al., 2015).

Other Applications

• Synthesis of Condensed Furylacetic Acids : Used in the synthesis of condensed furylacetic acids based on multicomponent condensation, demonstrating its versatility in organic synthesis (Gorbunov et al., 2018).

• Use in Non-linear Optical Property Studies : Plays a role in synthesizing chromene derivatives analyzed for their non-linear optical (NLO) properties, indicating its potential in optical applications (Arif et al., 2022).

Mechanism of Action

Mode of Action

• Apoptosis and Cell Cycle Arrest : Complex 1 (a related indole derivative) induced apoptosis in cancer cells and caused cell cycle arrest in the S phase .
• Dual Inhibitory Mechanism : Insights from related compounds suggest that conserved residues play a crucial role in dual inhibition of specific targets .